![molecular formula C16H22O4 B3051633 4-(Nonanoyloxy)benzoic acid CAS No. 35179-36-3](/img/structure/B3051633.png)
4-(Nonanoyloxy)benzoic acid
Overview
Description
4-(Nonanoyloxy)benzoic acid , also known as 4-n-Nonyloxybenzoic acid or p-(Nonyloxy)benzoic acid , has the chemical formula C₁₆H₂₄O₃ . It is a compound with a molecular weight of 264.36 g/mol . This acid plays a crucial role in the synthesis of liquid crystals, particularly chiral ferroelectric benzoates. Additionally, it finds application in the preparation of medicinal compounds .
Scientific Research Applications
Lanthanide Coordination Compounds:
- Subheading: Luminescent Properties
- Content: Research by Sivakumar et al. (2010) explored the use of 4-benzyloxy benzoic acid derivatives in synthesizing lanthanide coordination compounds. These compounds were tested for their photophysical properties, influenced by electron-releasing or electron-withdrawing substituents, which affect the electron density of the ligand and consequently the photoluminescence of the Tb(3+) complexes (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).
Bleaching Activators:
- Subheading: Synthesis and Application in Bleaching
- Content: Zhao-jing (2011) focused on the synthesis of 4-nonanoyloxybenzoic acid as a bleaching activator. This research included optimization of reaction conditions and characterization of the product. The synthesized acid showed potential application in bleaching processes (Li Zhao-jing, 2011).
Polymer Modification:
- Subheading: Enhancing Polymer Properties
- Content: Gorodov et al. (2018) investigated the modification of polydimethylsiloxanes with benzoic acid fragments, revealing that incorporating benzoic acid leads to changes in the thermal and rheological properties of the polymers. This modification results in a shift in the glass-transition temperature and impacts the crystallization behavior of the copolymers (Gorodov, Tikhonov, Buzin, Vasil’ev, Milenin, Shragin, Papkov, & Muzafarov, 2018).
Liquid Crystalline Properties:
- Subheading: Molecular Orientation and Stability
- Content: Kato et al. (1993) conducted a study on liquid-crystalline benzoic acid derivatives, examining their molecular orientation and the stability of hydrogen-bonded dimers. This research provides insight into the behavior of these compounds in different phases, influencing their potential applications in liquid crystal technology (Takashi Kato, Chihiro Jin, F. Kaneuchi, & T. Uryu, 1993).
properties
IUPAC Name |
4-nonanoyloxybenzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O4/c1-2-3-4-5-6-7-8-15(17)20-14-11-9-13(10-12-14)16(18)19/h9-12H,2-8H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPVXVXVYQAUIQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(=O)OC1=CC=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40393685 | |
Record name | Benzoic acid, 4-[(1-oxononyl)oxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40393685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35179-36-3 | |
Record name | Benzoic acid, 4-[(1-oxononyl)oxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40393685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.